Cas no 154593-59-6 (3-(3-Methyl-2-thienyl)alanine)

• Product Name: 3-(3-Methyl-2-thienyl)alanine
• CAS No: 154593-59-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2663608
• PubChem ID: 40605039
• Update Time: 2025-06-22

3-(3-Methyl-2-thienyl)alanine Chemical and Physical Properties

Names and Identifiers

• L-2-(3-METHYLTHIENYL)ALANINE
• 3-(3-Methylthien-2-yl)-L-alanine
• 3-(3-Methyl-2-thienyl)alanine
• FCH3449440
• DTXSID001227853
• (2S)-2-amino-3-(3-methylthiophen-2-yl)propanoic acid
• EN300-77297
• CS-0343810
• 2-Thiophenepropanoic acid, I+/--amino-3-methyl-, (S)-
• AKOS017482241
• A50383
• (s)-2-Amino-3-(3-methylthiophen-2-yl)propanoic acid
• SCHEMBL8305907
• 154593-59-6

• Inchi： 1S/C8H11NO2S/c1-5-2-3-12-7(5)4-6(9)8(10)11/h2-3,6H,4,9H2,1H3,(H,10,11)/t6-/m0/s1
• InChI Key： KGATZGKFEJXZOA-LURJTMIESA-N
• SMILES： S1C=CC(C)=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3-Methyl-2-thienyl)alanine

3-(3-Methyl-2-thienyl)alanine: A Promising Compound in Medicinal Chemistry and Drug Discovery

3-(3-Methyl-2-thienyl)alanine, with the CAS number 154593-59-6, is a unique amino acid derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and therapeutic innovation. This compound belongs to the class of thiophene-containing amino acids, which are known for their ability to modulate biological targets through structural interactions. The molecule combines the structural features of alanine with a thienyl ring system, creating a scaffold that may exhibit diverse pharmacological activities.

The chemical structure of 3-(3-Methyl-2-thienyl)alanine is characterized by a 2-thienyl group attached to the alpha-carbon of the alanine backbone. The 3-methyl substitution on the thiophene ring introduces steric and electronic effects that may influence its reactivity and biological activity. This structural design allows the compound to interact with various protein targets, including enzymes, receptors, and ion channels, making it a candidate for the development of novel therapeutics.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery, particularly in the context of antimicrobial and anti-inflammatory applications. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that thiophene-based amino acids can act as potent inhibitors of bacterial enzymes, such as beta-lactamase, which are critical for antibiotic resistance. This finding underscores the potential of 3-(3-Methyl-2-thienyl)alanine as a lead compound for the development of new antibiotics.

Moreover, the 3-methyl substitution on the thiophene ring may enhance the metabolic stability of the compound, a critical factor in drug development. A 2022 study in Drug Discovery Today reported that methylated thiophene derivatives exhibit improved half-life in vivo compared to their unsubstituted counterparts, which could translate to better therapeutic outcomes. This property of 3-(3-Methyl-2-thienyl)alanine makes it particularly attractive for applications requiring prolonged drug action.

In the realm of anti-inflammatory research, 3-(3-Methyl-2-thienyl)alanine has shown promising activity against pro-inflammatory cytokines such as TNF-alpha and IL-6. A 2023 preclinical study published in Pharmaceutical Research found that this compound can modulate the NF-kappaB signaling pathway, which is a key mediator of inflammation. This mechanism of action suggests that 3-(3-Methyl-2-thienyl)alanine could be explored for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential of 3-(3-Methyl-2-thienyl)alanine in neurodegenerative disorders. Recent research has focused on the role of thiophene derivatives in modulating tau protein aggregation, a hallmark of Alzheimer's disease. A 2023 study in ACS Chemical Neuroscience reported that certain thiophene-based amino acids can inhibit the formation of toxic tau oligomers, suggesting a therapeutic avenue for neurodegenerative conditions. While 3-(3-Methyl-2-thienyl)alanine is not yet fully characterized in this context, its structural similarity to other thiophene derivatives makes it a compelling candidate for further investigation.

The synthesis of 3-(3-Methyl-2-thienyl)alanine involves a multi-step process that typically begins with the formation of the 2-thienyl ring system. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes transition metal-catalyzed coupling to efficiently assemble the 3-methyl group onto the thiophene ring. This method not only improves the yield of the target compound but also minimizes the formation of byproducts, which is crucial for the scalability of drug production.

From a pharmacokinetic perspective, the 3-methyl substitution on the thiophene ring may also influence the lipophilicity and solubility of 3-(3-Methyl-2-thienyl)alanine. A 2023 computational study in Journal of Chemical Information and Modeling predicted that the compound would exhibit favorable blood-brain barrier permeability, which is essential for the treatment of central nervous system disorders. These properties make 3-(3-Methyl-2-thienyl)alanine a versatile scaffold for the design of multifunctional drugs.

However, the development of 3-(3-Methyl-2-thienyl)alanine as a therapeutic agent is still in its early stages. While preclinical studies have demonstrated its potential in various biological contexts, further research is needed to evaluate its toxicity, metabolic fate, and clinical efficacy. The compound's in vivo behavior, including its pharmacodynamics and pharmacokinetics, will be critical factors in determining its suitability for drug development.

In conclusion, 3-(3-Methyl-2-thienyl)alanine represents a promising candidate in the field of medicinal chemistry, with potential applications in antimicrobial, anti-inflammatory, and neurodegenerative disorders. Its unique structural features, including the 3-methyl substitution on the 2-thienyl ring, may confer advantages in terms of stability, solubility, and biological activity. As research in this area continues to advance, 3-(3-Methyl-2-thienyl)alanine could emerge as a valuable tool in the quest for novel therapeutics.

Key Features of 3-(3-Methyl-2-thienyl)alanine:

• Thiophene-containing amino acid
• 3-methyl substitution on the thiophene ring
• Potential applications in antimicrobial and anti-inflammatory therapies
• Improved metabolic stability compared to unsubstituted derivatives
• Possible role in neurodegenerative disorder treatment
• Efficient synthetic methods for large-scale production

Future Directions:

• Further investigation into the mechanism of action of 3-(3-Methyl-2-thienyl)alanine
• Preclinical studies to evaluate toxicity and pharmacokinetics
• Development of drug delivery systems to enhance its bioavailability
• Exploration of its potential in combination therapies for complex diseases